N-cyclopropyl-4-methylphthalazin-1-amine

• IUPAC Name: N-cyclopropyl-4-methylphthalazin-1-amine
• InChI: InChI=1S/C12H13N3/c1-8-10-4-2-3-5-11(10)12(15-14-8)13-9-6-7-9/h2-5,9H,6-7H2,1H3,(H,13,15)
• InChI Key: SIKLHLPUBFEKLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C2=CC=CC=C12)NC3CC3
• Molecular Formula: C12H13N3
• Molecular Weight: 199.25 g/mol

Description

N-cyclopropyl-4-methylphthalazin-1-amine is a chemical compound that belongs to the phthalazine family. It is a cyclic organic compound that has a nitrogen atom in its ring structure. This compound has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.

Mechanism of Action

The exact mechanism of action of N-cyclopropyl-4-methylphthalazin-1-amine is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation. It has also been found to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-cyclopropyl-4-methylphthalazin-1-amine has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation. It has also been found to induce cell cycle arrest and apoptosis in cancer cells. Additionally, it has shown anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclopropyl-4-methylphthalazin-1-amine in lab experiments is its potential anti-cancer properties. It has been found to inhibit the growth of human lung cancer cells and induce cell cycle arrest and apoptosis. Additionally, it has shown anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases. One limitation of using N-cyclopropyl-4-methylphthalazin-1-amine in lab experiments is its moderate yield during synthesis. Further optimization is required to improve the yield.

Future Directions

There are several future directions for the study of N-cyclopropyl-4-methylphthalazin-1-amine. One direction is to optimize the synthesis method to improve the yield. Another direction is to study its potential use in treating other types of cancer and inflammatory diseases. Additionally, further research is needed to fully understand its mechanism of action and its effects on the human body.

Synthesis Methods

The synthesis of N-cyclopropyl-4-methylphthalazin-1-amine involves the reaction between 2-cyclopropyl-4-methyl-1,2-dihydrophthalazine-1,4-dione and hydroxylamine hydrochloride in the presence of a catalyst. This reaction results in the formation of N-cyclopropyl-4-methylphthalazin-1-amine. The yield of this reaction is moderate, and further optimization is required to improve the yield.

Scientific Research Applications

N-cyclopropyl-4-methylphthalazin-1-amine has potential applications in medicinal chemistry. It has been studied for its anti-cancer properties. In one study, it was found to inhibit the growth of human lung cancer cells by inducing cell cycle arrest and apoptosis. Additionally, it has shown anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases.